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Compound of Interest

Compound Name: 2-Bromopropanoate

Cat. No.: B1255678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 2-bromopropanoates,

a class of chemical compounds that includes 2-bromopropanoic acid and its various salts and

esters. Due to their hazardous nature, strict adherence to safety protocols is imperative to

mitigate risks in a laboratory or industrial setting.

Hazard Identification and Classification
2-Bromopropanoates are classified as hazardous materials with multiple risk factors. The

specific hazards can vary slightly between the acid, its salts (e.g., sodium 2-bromopropionate),

and its esters (e.g., ethyl 2-bromopropionate), but the core dangers are consistent.

Primary Hazards:

Corrosivity: Causes severe skin burns and eye damage.[1][2][3]

Toxicity: Toxic or harmful if swallowed.[2][3][4][5] Inhalation may cause corrosive injuries to

the upper respiratory tract and lungs.[3]

Flammability: Flammable liquid and vapor, particularly for ester forms like ethyl 2-

bromopropionate.[1][4][5]

GHS Hazard Statements:
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H226: Flammable liquid and vapour.[1][4][5]

H301/H302: Toxic/Harmful if swallowed.[3][4][5]

H314: Causes severe skin burns and eye damage.[1][2][3]

H315: Causes skin irritation.[4][5]

H318: Causes serious eye damage.[3][4][5]

H335: May cause respiratory irritation.[5]

Signal Word: Danger[1][2][4][5]

The following DOT script visualizes the logical relationship of the primary hazards associated

with 2-bromopropanoates.
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Primary Hazards of 2-Bromopropanoates

Physical and Chemical Properties
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A summary of key physical and chemical properties is presented in the table below. Note that

some properties are specific to certain forms of 2-bromopropanoate.

Property
Sodium 2-
bromopropionate

Ethyl 2-
bromopropionate

2-Bromopropionic
Acid

Molecular Formula C3H4BrNaO2[6][7] C5H9BrO2[8] C3H5BrO2[3]

Molecular Weight 174.96 g/mol [6][7] 181.03 g/mol [8][9] 152.97 g/mol

Boiling Point
202.6°C at 760

mmHg[6]
Not Available Not Available

Specific Gravity Not Available 1.394[8] Not Available

Appearance Data not available

Liquid with a sharp,

pungent odor; may

yellow on light

exposure[9]

Colorless melt[3]

Exposure Controls and Personal Protection
To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) is essential.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[6][10]

Use explosion-proof electrical, ventilating, and lighting equipment.[8][10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (minimum 8-inch).[1]

All eye protection must be approved under government standards such as NIOSH (US) or

EN 166 (EU).[1]
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Skin Protection: Handle with chemical-resistant gloves.[1] Wear a complete suit protecting

against chemicals; flame-retardant and antistatic protective clothing is recommended for

flammable esters.[1]

Respiratory Protection: If risk assessment indicates that air-purifying respirators are

necessary, use a full-face respirator with appropriate cartridges (e.g., type ABEK (EN 14387)

in the EU or equivalent in the US).[1] For higher exposures, a full-face supplied-air respirator

should be used.[1]

The following diagram illustrates the recommended PPE workflow.

Required Personal Protective Equipment

Handling 2-Bromopropanoates

Eye/Face Protection
(Goggles/Face Shield)

Skin Protection
(Gloves, Protective Suit)

Respiratory Protection
(Respirator as needed)

Click to download full resolution via product page

Personal Protective Equipment Workflow

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[8]
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Keep away from sources of ignition, including heat, sparks, and open flames.[1][4]

Take measures to prevent the buildup of electrostatic charge.[1]

Use non-sparking tools.[6][8]

Wash hands thoroughly after handling.[1][4]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed.[1][6]

Store locked up.[4][5][8]

Store away from incompatible materials such as acids, bases, oxidizing agents, and

reducing agents.[1][8]

For light-sensitive variants, protect from light.[5][8]

First-Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water and soap.[11]

Seek immediate medical attention.[8]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do. Continue rinsing.[1] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Never give anything by mouth to

an unconscious person.[1] Seek immediate

medical attention.[1]

The following diagram outlines the emergency first-aid response procedure.

Exposure Occurs

Inhalation:
Move to fresh air, give oxygen if needed.

Skin Contact:
Remove clothing, wash with soap & water.

Eye Contact:
Rinse with water for several minutes.

Ingestion:
Rinse mouth, DO NOT induce vomiting.

Seek Immediate Medical Attention
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Emergency First-Aid Response

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.[1][5]

Ensure adequate ventilation.[1][5]

Remove all sources of ignition.[1][5][8]

Wear appropriate personal protective equipment.[1]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[1]

Do not let the product enter drains.[1]

Methods for Containment and Cleaning Up:

Contain the spillage.

Collect with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth,

vermiculite) and place it in a container for disposal according to local regulations.[5]

For flammable esters, an electrically protected vacuum cleaner or wet-brushing can be used.

[1]

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[11]

Unsuitable Extinguishing Media:

Do not use a solid water stream as it may scatter and spread the fire.[5][11]
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Specific Hazards:

Flammable liquid and vapor.[8] Vapors may form explosive mixtures with air and can travel to

a source of ignition and flash back.[8]

Containers may explode when heated.[8]

Hazardous decomposition products formed under fire conditions include carbon oxides and

hydrogen bromide gas.[1][2]

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus for firefighting if necessary.[1][6]

Use water spray to cool unopened containers.[1][5]

Stability and Reactivity
Reactivity: No data is available on specific hazardous reactions under normal conditions.[1]

Chemical Stability: The substance is stable under recommended storage conditions.[1]

Some forms may be light-sensitive.[5][8]

Conditions to Avoid: Heat, flames, sparks, and exposure to light.[1][8]

Incompatible Materials: Acids, bases, oxidizing agents, and reducing agents.[1][8]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides and hydrogen bromide gas.[1][2]

Toxicological and Ecological Information
Acute Toxicity: Toxic or harmful if swallowed.[2][4][5] No specific quantitative data (e.g.,

LD50) is consistently available across the different forms in the provided search results.

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]
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Ecological Information: Prevent the product from entering drains or surface water.[1][5][8] No

specific ecological data is available in the search results.

Disposal Considerations
Dispose of this material and its container at a licensed professional waste disposal service.

[1]

Do not mix with other waste.[5]

Contaminated packaging should be disposed of as the unused product.[1]

All disposal practices must be in accordance with local, regional, and national regulations.[8]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 2-bromopropanoates. It is essential to consult the specific Safety Data Sheet

(SDS) for the particular compound being used and to conduct a thorough risk assessment

before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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